Cas no 1513333-17-9 (O-(1H-pyrrol-2-yl)methylhydroxylamine)

O-(1H-pyrrol-2-yl)methylhydroxylamine is a specialized hydroxylamine derivative featuring a pyrrole substituent, which enhances its utility in organic synthesis and medicinal chemistry. The compound's reactive hydroxylamine group enables selective functionalization, making it valuable for the preparation of oximes, nitrones, and other nitrogen-containing intermediates. Its pyrrole moiety offers additional reactivity for heterocyclic modifications, facilitating applications in the development of bioactive molecules and ligands. The compound is particularly advantageous in metal-catalyzed reactions and as a building block for complex molecular architectures. Its stability under controlled conditions ensures consistent performance in synthetic workflows.

O-(1H-pyrrol-2-yl)methylhydroxylamine structure

1513333-17-9 structure

Product Name:O-(1H-pyrrol-2-yl)methylhydroxylamine

CAS No:1513333-17-9

MF:C₅H₈N₂O

MW:112.129820823669

CID:6118118

PubChem ID:83694172

Update Time:2025-06-07

O-(1H-pyrrol-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

- O-(1H-pyrrol-2-yl)methylhydroxylamine
- O-[(1H-pyrrol-2-yl)methyl]hydroxylamine
- EN300-1852213
- 1513333-17-9
- Inchi： 1S/C5H8N2O/c6-8-4-5-2-1-3-7-5/h1-3,7H,4,6H2
- InChI Key： CIQHBJKRCMRFKM-UHFFFAOYSA-N
- SMILES： O(CC1=CC=CN1)N

Computed Properties

Exact Mass: 112.063662883g/mol
Monoisotopic Mass: 112.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 67.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 51Å²

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Enamine	EN300-1852213-1g	O-[(1H-pyrrol-2-yl)methyl]hydroxylamine	1513333-17-9	1g	$1214.0	2023-09-18
Enamine	EN300-1852213-5g	O-[(1H-pyrrol-2-yl)methyl]hydroxylamine	1513333-17-9	5g	$3520.0	2023-09-18
Enamine	EN300-1852213-10g	O-[(1H-pyrrol-2-yl)methyl]hydroxylamine	1513333-17-9	10g	$5221.0	2023-09-18
Enamine	EN300-1852213-0.05g	O-[(1H-pyrrol-2-yl)methyl]hydroxylamine	1513333-17-9	0.05g	$1020.0	2023-09-18
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Enamine	EN300-1852213-0.25g	O-[(1H-pyrrol-2-yl)methyl]hydroxylamine	1513333-17-9	0.25g	$1117.0	2023-09-18
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Enamine	EN300-1852213-1.0g	O-[(1H-pyrrol-2-yl)methyl]hydroxylamine	1513333-17-9	1g	$1214.0	2023-06-02
Enamine	EN300-1852213-2.5g	O-[(1H-pyrrol-2-yl)methyl]hydroxylamine	1513333-17-9	2.5g	$2379.0	2023-09-18
Enamine	EN300-1852213-5.0g	O-[(1H-pyrrol-2-yl)methyl]hydroxylamine	1513333-17-9	5g	$3520.0	2023-06-02